Cas no 105449-09-0 (Uridine5'-(tetrahydrogen triphosphate), 5-azido-2'-deoxy- (9CI))

• Product Name: Uridine5'-(tetrahydrogen triphosphate), 5-azido-2'-deoxy- (9CI)
• CAS No: 105449-09-0
• MF: C₉H₁₄N₅O₁₄P₃
• MW: 509.153844356537
• CID: 219511
• PubChem ID: 3035898
• Update Time: 2025-04-19

Uridine5'-(tetrahydrogen triphosphate), 5-azido-2'-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine5'-(tetrahydrogen triphosphate), 5-azido-2'-deoxy- (9CI)
• 5-azido-2'-deoxyuridine 5'-triphosphate
• 5-azido-2'-deoxyuridine 5'-(tetrahydrogen triphosphate)
• 5-N3dUTP
• Uridine 5'-(tetrahydrogen triphosphate), 5-azido-2'-deoxy-
• 5-Azido-1-[2-deoxy-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-4-hydroxypyrimidin-2(1H)-one
• 5-azido-2/'-deoxyuridine 5/'-triphosphate
• DTXSID20909541
• [[(2R,3S,5S)-5-(5-azido-2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 105449-09-0

• Inchi： 1S/C9H14N5O14P3/c10-13-12-4-2-14(9(17)11-8(4)16)7-1-5(15)6(26-7)3-25-30(21,22)28-31(23,24)27-29(18,19)20/h2,5-7,15H,1,3H2,(H,21,22)(H,23,24)(H,11,16,17)(H2,18,19,20)/t5-,6+,7-/m0/s1
• InChI Key： YTBBHULLYXWWIB-XVMARJQXSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H](C[C@@H](N2C(NC(C(=C2)N=[N+]=[N-])=O)=O)O1)O

Computed Properties

• Exact Mass: 508.97512
• Monoisotopic Mass: 508.97501113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 973
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 253Ų

Experimental Properties

• PSA: 287.45